Cas no 104256-95-3 (Thiazole,5-methyl-2-propyl-)

• Product Name: Thiazole,5-methyl-2-propyl-
• CAS No: 104256-95-3
• MF: C₇H₁₁NS
• MW: 141.23394036293
• CID: 126120
• PubChem ID: 6428776
• Update Time: 2025-04-18

Thiazole,5-methyl-2-propyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole,5-methyl-2-propyl-
• 5-Methyl-2-propyl-1,3-thiazole
• Thiazole, 5-methyl-2-propyl-
• 5-methyl-2-propylthiazole
• 104256-95-3
• Thiazole, 5-methyl-2-propyl
• WRHYOYIOVMOZCU-UHFFFAOYSA-N
• SCHEMBL7894770

• Inchi： 1S/C7H11NS/c1-3-4-7-8-5-6(2)9-7/h5H,3-4H2,1-2H3
• InChI Key： WRHYOYIOVMOZCU-UHFFFAOYSA-N
• SMILES： S1C(C)=CN=C1CCC

Computed Properties

• Exact Mass: 141.06122053g/mol
• Monoisotopic Mass: 141.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 2.40400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,5-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,5-disubstituted thiazoles